Cas no 1098081-42-5 (chaetomugilin F)

• Product name: chaetomugilin F
• CAS No: 1098081-42-5
• MF: C₂₃H₂₅ClO₅
• MW: 416.894606351852
• CID: 2017719
• PubChem ID: 25141203

chaetomugilin F Chemical and Physical Properties

Names and Identifiers

• chaetomugilin F
• (-)-Chaetomugilin F
• SCHEMBL26195265
• 1098081-42-5
• CHEMBL3621758
• CHEBI:214063
• (1R,10S,13R,14R)-8-chloro-10,13,14-trimethyl-5-((E,3S)-3-methylpent-1-enyl)-4,11,15-trioxatetracyclo(8.7.0.02,7.012,17)heptadeca-2,5,7,12(17)-tetraene-9,16-dione
• (1R,10S,13R,14R)-8-chloro-10,13,14-trimethyl-5-[(E,3S)-3-methylpent-1-enyl]-4,11,15-trioxatetracyclo[8.7.0.02,7.012,17]heptadeca-2,5,7,12(17)-tetraene-9,16-dione

• Inchi： InChI=1S/C23H25ClO5/c1-6-11(2)7-8-14-9-15-16(10-27-14)18-17-20(12(3)13(4)28-22(17)26)29-23(18,5)21(25)19(15)24/h7-13,18H,6H2,1-5H3
• InChI Key： PQCNMEKFPHIIHE-UHFFFAOYSA-N
• SMILES： CCC(C)\C=C\C1=CC2=C(Cl)C(=O)C3(C)OC4=C(C3C2=CO1)C(=O)OC(C)C4C |c:8,16,21,t:6|

Computed Properties

• Exact Mass: 416.1390516Da
• Monoisotopic Mass: 416.1390516Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 3.967

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones